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In the landscape of medicinal chemistry and materials science, heterocyclic compounds form
the bedrock of innovation. Among these, pyrimidine derivatives are of paramount importance,
constituting the core scaffold of numerous therapeutic agents and functional materials. 1-(4-
Methoxypyrimidin-2-yl)ethanone (CAS No. 463337-53-3) is a key heterocyclic building block
whose strategic combination of a methoxy-substituted pyrimidine ring and a reactive acetyl
group offers significant synthetic versatility.[1][2] This guide provides an in-depth analysis of its
commercial availability, quality control standards, safe handling protocols, and synthetic
potential, designed to equip researchers with the practical knowledge required for its effective
procurement and application.

Section 1: Compound Profile and Technical
Specifications

Understanding the precise chemical and physical properties of a starting material is
fundamental to reproducible and successful research. 1-(4-Methoxypyrimidin-2-yl)ethanone
is a solid compound at room temperature, with key specifications typically offered by
commercial suppliers summarized below.
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Property Value Source
CAS Number 463337-53-3 [3]
Molecular Formula C7HsN20:2

Molecular Weight 152.15 g/mol [3]
Typical Purity >97%

Physical Form Solid

Storage Conditions Refrigerated

Country of Origin China (CN)

The specified purity of = 97% is suitable for most research and development applications,
serving as a reliable starting point for multi-step syntheses. Refrigerated storage is mandated
to prevent potential degradation over time, ensuring the compound's stability and integrity upon
use.

Section 2: Commercial Availability and Sourcing
Strategy

Procuring high-quality chemical reagents is a critical, yet often overlooked, aspect of
experimental design. The primary route to obtaining 1-(4-Methoxypyrimidin-2-yl)ethanone for
the research community is through established global distributors who source from specialized
manufacturers.

Key Commercial Suppliers

The most prominent and verifiable source for this compound is PharmaBlock (USA), Inc., which
is available through major distribution channels such as Sigma-Aldrich (Merck).[3] This supply
chain ensures that the product adheres to rigorous quality standards and is accompanied by
the necessary documentation for research and regulatory purposes.
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Manufacturer/Supplier Distributor Notes

Offers the compound with
) ) stated purity of 97% and
PharmaBlock (USA), Inc. Sigma-Aldrich (Merck) ) ]
provides key documentation

like Certificates of Analysis.[3]

It is crucial for researchers to source from reputable distributors who can provide lot-specific
analytical data. While other platforms may list the compound, sourcing through a major
distributor like Sigma-Aldrich provides a higher degree of confidence in product identity and

purity.[4]

Supply Chain for Research Chemicals

Bulk Supply & QC

Catalog Purchase & Documentation
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Caption: Typical supply chain for a specialized chemical intermediate.

Section 3: Quality Control and Documentation: The
Certificate of Analysis

Trust in a chemical reagent begins with its documentation. The Certificate of Analysis (CoA) is
a self-validating document that provides a lot-specific quality control report, ensuring the
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material meets the required specifications. Researchers must demand and scrutinize the CoA
before using any chemical intermediate.

Interpreting a Typical Certificate of Analysis
A CoA for 1-(4-Methoxypyrimidin-2-yl)ethanone will typically include the following sections:

e Product Information: Confirms the product name, CAS number, molecular formula, and lot
number.

e Analytical Tests & Specifications: Lists the tests performed and the acceptable range for
each result.

» Lot-Specific Results: Shows the actual measured values for the purchased batch.
Example Protocol: CoA Verification

o Confirm Identity: Verify that the product name and CAS number (463337-53-3) on the CoA
match the product label.

o Check Purity: The purity value, typically determined by High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC), should meet or exceed the required
specification (e.g., = 97%).

o Verify Structure: While not always provided on a standard CoA, structural confirmation is
often done by the manufacturer using techniques like *H NMR and Mass Spectrometry. If
embarking on GMP synthesis, requesting this data is advisable.

o Date of Analysis: Note the date of testing to ensure the data is recent and the product has
not exceeded its recommended re-test date.
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Caption: A standard quality control workflow for chemical reagents.
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Section 4: Safety, Handling, and Storage

Proper handling of any chemical reagent is essential for laboratory safety. 1-(4-

Methoxypyrimidin-2-yl)ethanone is classified with the GHSO07 pictogram, indicating it poses

specific health risks.

GHS Hazard Profile
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» Signal Word: Warning
e Hazard Statements:

o H302: Harmful if swallowed.

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.
Protocol: Safe Laboratory Handling

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
nitrile gloves, and chemical safety goggles conforming to EN166 or NIOSH standards.[5][6]

o Ventilation: Handle the solid compound in a well-ventilated area or a chemical fume hood to
avoid inhalation of dust.[5]

e Dispensing: Use a spatula to weigh and dispense the solid. Avoid creating dust. If
transferring solutions, use a syringe or pipette.

e Exposure Response:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.[6]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses
if present and easy to do. Seek immediate medical attention.[6]

o Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.[6]

o Storage: Store the container tightly sealed in a designated, refrigerated environment as
specified by the supplier to ensure long-term stability.

Section 5: Application in Chemical Synthesis

The synthetic utility of 1-(4-Methoxypyrimidin-2-yl)ethanone stems from its bifunctional
nature. The acetyl group and the pyrimidine ring serve as versatile handles for constructing
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more complex molecular architectures, making it a valuable intermediate in drug discovery
programs.[2][7]

Key Reactive Sites:

o The Acetyl Group (Ketone): The a-protons of the ketone are acidic and can be deprotonated
to form an enolate, which can participate in a wide range of C-C bond-forming reactions such
as aldol condensations and alkylations. The carbonyl itself can undergo nucleophilic attack
or be converted into other functional groups (e.g., amines via reductive amination).

e The Pyrimidine Ring: The methoxy group can potentially be substituted via nucleophilic
aromatic substitution (SnAr) reactions, although this often requires activation. The ring
nitrogen atoms can also influence reactivity and act as hydrogen bond acceptors in
interactions with biological targets.
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Caption: General reaction scheme showing the acetyl group's reactivity.

The strategic placement of these functional groups allows for the regioselective elaboration of
the molecule, enabling chemists to systematically explore the chemical space around the
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pyrimidine core to optimize properties such as target binding affinity, selectivity, and ADME
(absorption, distribution, metabolism, and excretion) profiles.

Conclusion

1-(4-Methoxypyrimidin-2-yl)ethanone is a valuable and commercially accessible building
block for advanced chemical synthesis. For researchers in drug development and materials
science, successful application hinges on a holistic understanding of its procurement, quality,
and handling. By sourcing from reputable suppliers like PharmaBlock through established
distributors, diligently verifying product quality via the Certificate of Analysis, and adhering to
strict safety protocols, scientists can confidently and effectively integrate this versatile
intermediate into their research and development workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b3138673?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Synthesis_of_1_4_Methyl_1H_imidazol_2_yl_ethanone.pdf
https://pdf.benchchem.com/187/Application_of_1_3_Bromopyridin_2_yl_ethanone_in_Medicinal_Chemistry_Application_Notes_and_Protocols.pdf
https://www.sigmaaldrich.com/HK/zh/substance/bbe14methoxypyrimidin2ylethanone15215463337533
https://www.sigmaaldrich.com/JP/ja/product/aldrich/s215945
https://www.sigmaaldrich.com/JP/ja/product/aldrich/s215945
https://www.chemicalbook.com/msds/43229-66-9.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1257414&productDescription=2-INDANONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/25590
https://www.benchchem.com/product/b3138673/docs#introduction-the-strategic-value-of-a-pyrimidine-building-block
https://www.benchchem.com/product/b3138673/docs#introduction-the-strategic-value-of-a-pyrimidine-building-block
https://www.benchchem.com/product/b3138673/docs#introduction-the-strategic-value-of-a-pyrimidine-building-block
https://www.benchchem.com/product/b3138673/docs#introduction-the-strategic-value-of-a-pyrimidine-building-block
https://www.benchchem.com/product/b3138673?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3138673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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